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Compound of Interest

Compound Name:
4-Dimethylamino-2-

methylazobenzene

Cat. No.: B1216407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Dimethylamino-2-methylazobenzene is an aromatic azo compound recognized for its utility

as a pH indicator and a dye. Its chemical structure, featuring an azobenzene backbone with a

dimethylamino group and a methyl substituent, gives rise to its characteristic chromophoric

properties. The extended π-system of the molecule is responsible for its color, which can be

modulated by changes in pH, making it a valuable tool in analytical chemistry. This document

provides an in-depth overview of its applications, supported by detailed experimental protocols

and relevant data. While specific quantitative data for this exact compound is limited in publicly

available literature, the protocols and data presented are based on well-established principles

of azo dye chemistry and information available for structurally similar compounds.

Data Presentation
The following table summarizes the key properties of 4-Dimethylamino-2-methylazobenzene.
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Property Value Reference

Chemical Name
4-Dimethylamino-2-

methylazobenzene

Alternate Name
N,N-Dimethyl-4-(phenylazo)-

m-toluidine

CAS Number 54-88-6

Molecular Formula C₁₅H₁₇N₃

Molecular Weight 239.32 g/mol

Appearance
Orange to Amber to Dark red

powder/crystal

Melting Point 71.0 to 75.0 °C

Application pH Indicator, Stain

pH Indicator Range 3.0 - 5.0

Color Change (pH) Blue (acidic) to Red (basic)

Experimental Protocols
I. Synthesis of 4-Dimethylamino-2-methylazobenzene
The synthesis of 4-Dimethylamino-2-methylazobenzene is typically achieved through a

classic diazotization reaction followed by an azo coupling reaction. This process involves the

conversion of an aromatic amine to a diazonium salt, which then couples with an electron-rich

aromatic compound.

Principle: Aniline is diazotized using sodium nitrite in an acidic medium to form a

benzenediazonium salt. This salt is then coupled with N,N-dimethyl-m-toluidine to yield the final

product, 4-Dimethylamino-2-methylazobenzene.

Materials:

Aniline

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1216407?utm_src=pdf-body
https://www.benchchem.com/product/b1216407?utm_src=pdf-body
https://www.benchchem.com/product/b1216407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N,N-Dimethyl-m-toluidine

Sodium Nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH)

Sodium Acetate

Ice

Ethanol

Distilled Water

Standard laboratory glassware (beakers, flasks, Büchner funnel, etc.)

Magnetic stirrer and stir bar

Procedure:

Part A: Diazotization of Aniline

In a 250 mL beaker, dissolve a specific molar equivalent of aniline in a solution of distilled

water and a 2.5 to 3 molar excess of concentrated hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath with continuous stirring.

In a separate beaker, dissolve a slight molar excess (approximately 1.05 to 1.1 equivalents)

of sodium nitrite in cold distilled water.

Slowly add the sodium nitrite solution dropwise to the cold aniline solution while maintaining

the temperature between 0-5 °C.

Continue stirring the mixture in the ice bath for an additional 30 minutes to ensure the

completion of the diazotization reaction, forming the benzenediazonium chloride solution.

Part B: Azo Coupling
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In a separate 500 mL beaker, dissolve a molar equivalent of N,N-dimethyl-m-toluidine in a

minimal amount of dilute hydrochloric acid.

Cool this solution in an ice bath to 0-5 °C.

Slowly add the cold benzenediazonium chloride solution from Part A to the N,N-dimethyl-m-

toluidine solution with vigorous stirring.

Maintain the temperature of the reaction mixture below 5 °C.

Slowly add a saturated solution of sodium acetate with stirring until the mixture is neutral or

slightly alkaline to litmus paper. A colored precipitate of 4-Dimethylamino-2-
methylazobenzene will form.

Continue stirring the mixture in the ice bath for another 30-60 minutes to ensure complete

precipitation.

Part C: Isolation and Purification

Collect the precipitated dye by vacuum filtration using a Büchner funnel.

Wash the crude product with cold water until the filtrate is colorless and neutral.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, to yield the purified 4-Dimethylamino-2-methylazobenzene.

Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

II. Application as a pH Indicator
4-Dimethylamino-2-methylazobenzene can be used as a visual pH indicator for acid-base

titrations, exhibiting a distinct color change in the pH range of 3.0 to 5.0.

Principle: The color of 4-Dimethylamino-2-methylazobenzene is dependent on the pH of the

solution. In acidic conditions, the azo group is protonated, leading to a change in the electronic

structure and a shift in the absorption spectrum, resulting in a blue color. In basic or neutral

conditions, it exists in its deprotonated form, which is red.
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Materials:

4-Dimethylamino-2-methylazobenzene

Ethanol (95%)

Standard acidic and basic solutions for titration (e.g., 0.1 M HCl and 0.1 M NaOH)

Burette, pipette, and flasks for titration

pH meter for calibration (optional)

Procedure:

Preparation of the Indicator Solution:

Prepare a 0.1% (w/v) indicator solution by dissolving 0.1 g of 4-Dimethylamino-2-
methylazobenzene in 100 mL of 95% ethanol.

Stir until the dye is completely dissolved. Store the solution in a tightly sealed, labeled bottle.

Titration Protocol (Example: Titration of a weak base with a strong acid):

Pipette a known volume of the weak base solution into a clean conical flask.

Add 2-3 drops of the 4-Dimethylamino-2-methylazobenzene indicator solution to the flask.

The solution should turn red.

Fill a burette with the standard strong acid solution and note the initial volume.

Slowly add the acid from the burette to the conical flask while constantly swirling the flask.

Continue the addition of the acid until the color of the solution changes sharply from red to

blue. This is the endpoint of the titration.

Record the final volume of the acid used from the burette.

Repeat the titration at least three times to ensure consistent results.
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Visualizations

Part A: Diazotization

Part B: Azo Coupling Part C: Purification

Aniline in HCl/H₂O Cool to 0-5 °C

Benzenediazonium
Chloride Solution

Add NaNO₂ dropwise

Sodium Nitrite Solution

Coupling Reaction

Add diazonium salt

N,N-Dimethyl-m-toluidine
in dilute HCl Cool to 0-5 °C

Crude 4-Dimethylamino-
2-methylazobenzene

(Precipitate)

Add Sodium Acetate

Vacuum Filtration Wash with Cold Water Recrystallization
(Ethanol) Drying Purified Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Dimethylamino-2-methylazobenzene.
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Caption: Experimental workflow for using 4-Dimethylamino-2-methylazobenzene as a pH

indicator.
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[https://www.benchchem.com/product/b1216407#application-of-4-dimethylamino-2-
methylazobenzene-in-dye-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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